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Compound of Interest

Compound Name: 3-Bromo-5-methylbenzonitrile

Cat. No.: B157054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-methylbenzonitrile, a
key aromatic nitrile compound with applications in organic synthesis and medicinal chemistry.
This document details its chemical identity, physicochemical properties, and structural
information.

Core Compound Information

Chemical Identity:

o |[UPAC Name: 3-Bromo-5-methylbenzonitrile

e CAS Number: 124289-21-0

e Molecular Formula: CsHeBrN

e Synonyms: 3-Bromo-5-methyl-benzonitrile, Benzonitrile, 3-bromo-5-methyl-
Physicochemical Properties:

A summary of the key physicochemical properties of 3-Bromo-5-methylbenzonitrile is
presented in the table below.
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Property Value

Molecular Weight 196.04 g/mol
Appearance White to off-white solid
Molecular Formula CsHeBrN

Chemical Structure

The chemical structure of 3-Bromo-5-methylbenzonitrile consists of a benzene ring
substituted with a bromo group, a methyl group, and a nitrile group at positions 3, 5, and 1,
respectively.

Caption: Chemical structure of 3-Bromo-5-methylbenzonitrile.

Experimental Data
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of 3-Bromo-5-
methylbenzonitrile is not readily available in the public domain. However, its synthesis can be
conceptually approached through established organic chemistry reactions. A plausible synthetic
route would involve the Sandmeyer reaction of 3-amino-5-methylbenzonitrile or the bromination
of 3-methylbenzonitrile. It is crucial for researchers to develop and validate a specific synthetic
protocol based on these general methods, ensuring proper safety precautions and reaction
optimization.

Spectroscopic Data

Detailed *H and 13C NMR spectra for 3-Bromo-5-methylbenzonitrile are not consistently
available in public spectral databases. Commercial suppliers may provide this data upon
request with a purchase. For researchers planning to synthesize or use this compound, it is
highly recommended to perform their own spectroscopic analysis to confirm the identity and
purity of the material.

Applications in Research and Development
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3-Bromo-5-methylbenzonitrile serves as a valuable building block in the synthesis of more
complex molecules. The presence of three distinct functional groups—nitrile, bromo, and
methyl—on the aromatic ring allows for a variety of chemical transformations. This makes it a
useful intermediate for the development of novel pharmaceutical compounds and other
specialized chemicals. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an
amine, while the bromo group can participate in cross-coupling reactions to form new carbon-
carbon or carbon-heteroatom bonds.

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-5-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157054#3-bromo-5-methylbenzonitrile-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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